Cas no 1858028-59-7 (3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one)

3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one is a heterocyclic compound featuring both pyrazole and pyrrolidinone moieties, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of the 4-amino group on the pyrazole ring enhances its potential as a building block for biologically active molecules, particularly in kinase inhibitor design. The ethyl linker provides flexibility, facilitating interactions with target proteins, while the pyrrolidin-2-one scaffold contributes to favorable pharmacokinetic properties. This compound is valued for its synthetic utility in medicinal chemistry, enabling the development of novel therapeutic agents with improved selectivity and efficacy. Its structural features make it a promising intermediate for drug discovery programs.
3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one structure
1858028-59-7 structure
Product Name:3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
CAS No:1858028-59-7
MF:C9H14N4O
MW:194.233661174774
CID:5740609
PubChem ID:131164457
Update Time:2025-05-21

3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1109754
    • 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
    • 1858028-59-7
    • 2-Pyrrolidinone, 3-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
    • Inchi: 1S/C9H14N4O/c10-8-5-12-13(6-8)4-2-7-1-3-11-9(7)14/h5-7H,1-4,10H2,(H,11,14)
    • InChI Key: QIPHAOINAKXABN-UHFFFAOYSA-N
    • SMILES: O=C1C(CCN2C=C(C=N2)N)CCN1

Computed Properties

  • Exact Mass: 194.11676108g/mol
  • Monoisotopic Mass: 194.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 486.8±15.0 °C(Predicted)
  • pka: 16.45±0.40(Predicted)

3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Pricemore >>

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Additional information on 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one

Comprehensive Overview of 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858028-59-7)

3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858028-59-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1858028-59-7, features a pyrrolidin-2-one core linked to a 4-amino-1H-pyrazole moiety via an ethyl bridge. Its molecular framework makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one aligns with the broader trend of exploring small-molecule inhibitors and modulators for precision medicine. Researchers are increasingly focusing on compounds like this due to their ability to interact with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). The 4-amino-1H-pyrazole group, in particular, is known for its role in enhancing binding affinity and selectivity, making it a valuable scaffold in medicinal chemistry.

In the context of current scientific advancements, CAS No. 1858028-59-7 has been studied for its potential in addressing unmet medical needs, such as chronic inflammation and neurodegenerative diseases. The compound's pyrrolidin-2-one backbone contributes to its stability and bioavailability, which are critical factors in drug development. Additionally, its amino-pyrazole functionality allows for further derivatization, enabling the synthesis of analogs with improved pharmacokinetic properties.

From an industrial perspective, the synthesis and scalability of 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one have been optimized to meet the demands of high-throughput screening and preclinical studies. The compound's CAS number 1858028-59-7 is frequently cited in patent literature, highlighting its relevance in intellectual property related to novel therapeutics. This underscores the importance of heterocyclic chemistry in modern drug design and the continuous search for innovative bioactive molecules.

Another area of interest is the compound's potential role in personalized medicine, where tailored therapies are developed based on individual genetic profiles. The 4-amino-1H-pyrazole moiety in 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one could be leveraged to design targeted inhibitors for specific patient populations. This aligns with the broader shift toward precision oncology and immune modulation, where small molecules play a pivotal role in modulating disease pathways.

Environmental and regulatory considerations also come into play when discussing CAS No. 1858028-59-7. The compound's biodegradability and toxicity profile are essential factors in its development and commercialization. Researchers are increasingly adopting green chemistry principles to ensure sustainable synthesis routes, minimizing waste and hazardous byproducts. This reflects the industry's commitment to sustainable drug development and responsible innovation.

In summary, 3-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858028-59-7) represents a versatile and promising compound in the realm of pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound may pave the way for breakthroughs in drug discovery and biomedical innovation.

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